1-{4-[1-(4-Methoxyphenyl)ethenyl]phenyl}pyrrolidine

• CAS No.: 110811-84-2
• Molecular Formula: C19H21NO
• Molecular Weight: 279.4 g/mol
• IUPAC Name: 1-[4-[1-(4-methoxyphenyl)ethenyl]phenyl]pyrrolidine
• InChI: InChI=1S/C19H21NO/c1-15(17-7-11-19(21-2)12-8-17)16-5-9-18(10-6-16)20-13-3-4-14-20/h5-12H,1,3-4,13-14H2,2H3
• InChI Key: OYZGSKYIBBGVTO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=C)C2=CC=C(C=C2)N3CCCC3

Description

1-{4-[1-(4-Methoxyphenyl)ethenyl]phenyl}pyrrolidine is a useful research compound. Its molecular formula is C19H21NO and its molecular weight is 279.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into 50 ml of 5% aqueous solution of sodium hydroxide was dissolved 5 g of 2-(4-methoxyphenyl)-2-(4-pyrrolidinophenyl)propionic acid. Thereto was gradually added dropwise 2.4 g of 35% aqeous solution of hydrogen peroxide and the mixture was reacted at room temperature with stirring for 2 hours, and further at 60° C. with stirring for one hour. The reaction mixture was cooled and the precipitated crystal was collected by filtration. The crystal was recrystallized from methanol to give 3.0 g (yield 69.9%) of 1-(4-methoxyphenyl)-1-(4-pyrrolidinophenyl)ethylene, having a melting point of 159°~162° C.